Cas no 1250810-28-6 (2-Amino-5-fluoro-3-methoxybenzoic Acid)

• Product Name: 2-Amino-5-fluoro-3-methoxybenzoic Acid
• CAS No: 1250810-28-6
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• MDL: MFCD14683484
• CID: 2604365
• PubChem ID: 54594845
• Update Time: 2025-05-23

2-Amino-5-fluoro-3-methoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-fluoro-3-methoxy-benzoic acid
• 2-amino-5-fluoro-3-methoxybenzoic acid
• NE62049
• Benzoic acid, 2-amino-5-fluoro-3-methoxy-
• Z821177462
• SCHEMBL15845849
• 1250810-28-6
• EN300-83433
• AT23166
• SB32212
• DB-104229
• SY196412
• 2-Amino-5-fluoro-3-methoxy-benzoicacid
• AKOS008149820
• AS-76770
• MFCD14683484
• 2-Amino-5-fluoro-3-methoxybenzoic Acid

• MDL： MFCD14683484
• Inchi： 1S/C8H8FNO3/c1-13-6-3-4(9)2-5(7(6)10)8(11)12/h2-3H,10H2,1H3,(H,11,12)
• InChI Key： WCQCRQDEAFXOES-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=C(C(=O)O)C=1)N)OC

Computed Properties

• Exact Mass: 185.04882128g/mol
• Monoisotopic Mass: 185.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 2-Amino-5-fluoro-3-methoxybenzoic Acid

Introduction to 2-Amino-5-fluoro-3-methoxybenzoic Acid (CAS No. 1250810-28-6)

2-Amino-5-fluoro-3-methoxybenzoic Acid, identified by its Chemical Abstracts Service (CAS) number 1250810-28-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluoro-substituted benzoic acids, a category known for its diverse biological activities and potential therapeutic applications. The presence of both amino and methoxy functional groups, in conjunction with a fluorine atom at the 5-position, imparts unique chemical properties that make it a valuable scaffold for drug discovery and development.

The structural configuration of 2-Amino-5-fluoro-3-methoxybenzoic Acid contributes to its remarkable reactivity and interaction with biological targets. The fluorine atom, in particular, is a key structural feature that enhances the compound's lipophilicity and binding affinity, making it an attractive candidate for designing novel pharmacophores. Recent studies have highlighted the importance of fluorine-containing compounds in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. This has led to extensive exploration of fluoro-substituted benzoic acids as intermediates in the synthesis of bioactive molecules.

In the realm of drug discovery, 2-Amino-5-fluoro-3-methoxybenzoic Acid has been investigated for its potential role in addressing various therapeutic challenges. For instance, researchers have explored its derivatives as inhibitors of enzymes involved in inflammatory pathways. The amino group at the 2-position provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific biological targets. Additionally, the methoxy group at the 3-position influences electronic distribution and steric hindrance, which are critical factors in determining molecular recognition.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-Amino-5-fluoro-3-methoxybenzoic Acid for their pharmacological potential. Molecular docking studies have been conducted to evaluate its interaction with proteins such as kinases and transcription factors, which are implicated in diseases ranging from cancer to autoimmune disorders. The fluorine atom's ability to participate in hydrogen bonding and hydrophobic interactions has been particularly noted as a key factor in optimizing binding affinities.

The synthesis of 2-Amino-5-fluoro-3-methoxybenzoic Acid represents another area of interest within synthetic organic chemistry. Researchers have developed multi-step synthetic routes that leverage modern catalytic methods to achieve high yields and purity. These methods often involve palladium-catalyzed cross-coupling reactions, which are instrumental in constructing complex aromatic systems efficiently. The scalability of these synthetic pathways is crucial for industrial applications where large quantities of the compound may be required for preclinical and clinical studies.

The pharmaceutical industry has shown considerable interest in 2-Amino-5-fluoro-3-methoxybenzoic Acid due to its versatility as a building block for drug candidates. Its structural features allow for modifications that can enhance pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. For example, derivatives of this compound have been investigated as potential treatments for neurological disorders, where precise modulation of receptor interactions is essential.

In conclusion, 2-Amino-5-fluoro-3-methoxybenzoic Acid (CAS No. 1250810-28-6) is a multifaceted compound with significant implications in pharmaceutical research and drug development. Its unique structural attributes make it a promising candidate for further exploration in medicinal chemistry. As research continues to uncover new therapeutic applications, compounds like this are poised to play a pivotal role in addressing unmet medical needs.